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Compound of Interest

Compound Name: YUM70

Cat. No.: B15566823

Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of YUM70 (CAS No. 423145-35-1), a potent and selective inhibitor of

glucose-regulated protein 78 (GRP78). Adherence to these procedures is critical to ensure the

safety of laboratory personnel and to maintain environmental compliance.

Pre-Disposal and Handling
Before beginning the disposal process, it is imperative to handle YUM70 with appropriate

personal protective equipment (PPE), including but not limited to chemical-resistant gloves,

safety goggles, and a lab coat. All handling should occur in a well-ventilated area, preferably

within a chemical fume hood.

YUM70 Waste Segregation and Storage
Proper segregation of YUM70 waste is the first step in ensuring its safe disposal. Follow these

guidelines for temporary storage prior to final disposal:

Containers: Use only suitable, tightly closed, and clearly labeled containers for YUM70
waste.
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Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name "YUM70".

No Mixing: Do not mix YUM70 waste with other chemical waste streams unless explicitly

instructed to do so by your institution's Environmental Health and Safety (EHS) department.

Approved Disposal Methods
YUM70 must be disposed of as hazardous chemical waste. The following methods are

recommended based on safety data sheet guidelines:

Disposal Method Description Key Considerations

Licensed Chemical Destruction

Plant

The most recommended

method. A certified facility will

have the expertise and

equipment to handle and

neutralize the chemical waste

safely.

Contact your institution's EHS

office to arrange for pickup and

disposal by a licensed

contractor.

Controlled Incineration

The material can be

incinerated in a chemical

incinerator equipped with a

flue gas scrubbing system to

neutralize harmful combustion

byproducts.

This method should only be

performed by trained

personnel in a facility with the

appropriate permits and

equipment. Do not attempt

incineration in a standard

laboratory setting.

Important: Under no circumstances should YUM70 be discharged into sewer systems or

allowed to contaminate water, foodstuffs, animal feed, or seeds[1].

Disposal of Contaminated Materials
Any materials that come into contact with YUM70, such as PPE, pipette tips, and empty

containers, must be treated as hazardous waste.

Solid Waste: Contaminated disposable items (e.g., gloves, absorbent pads) should be

placed in the designated YUM70 solid waste container.
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Empty Containers: Empty YUM70 containers should be triple-rinsed with a suitable solvent

(e.g., ethanol or a solvent recommended by your EHS department). The rinsate must be

collected and disposed of as liquid hazardous waste. After rinsing, the container can be

punctured to prevent reuse and disposed of in a sanitary landfill or as recommended by local

regulations[1]. Combustible packaging materials may be disposed of via controlled

incineration[1].

Experimental Workflow for YUM70 Disposal
The following diagram outlines the procedural flow for the safe disposal of YUM70 waste.

Step 1: Collection & Segregation

Step 2: Temporary Storage

Step 3: Final Disposal
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Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15566823/docs?utm_src=pdf-body#proper-disposal-of-yum70-a-guide-for-laboratory-professionals
https://www.targetmol.com/attachment/sds/B9C1A64D-BA5B-420A-9485-547F871C5CCA/T8901
https://www.targetmol.com/attachment/sds/B9C1A64D-BA5B-420A-9485-547F871C5CCA/T8901
https://www.benchchem.com/product/b15566823/docs?utm_src=pdf-body#proper-disposal-of-yum70-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15566823/docs?utm_src=pdf-body#proper-disposal-of-yum70-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15566823/docs?utm_src=pdf-body-img#proper-disposal-of-yum70-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566823?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the safe disposal of YUM70 waste.

This guide is intended to provide essential information for the proper disposal of YUM70.

Always consult your institution's specific safety protocols and the manufacturer's Safety Data

Sheet (SDS) before handling any chemical. Your local Environmental Health and Safety

department is the primary resource for any questions regarding hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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